Cas no 801156-87-6 (Acetaldehyde,2-[(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)amino]-)

• Product Name: Acetaldehyde,2-[(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)amino]-
• CAS No: 801156-87-6
• MF: C₇H₉N₅O₄
• MW: 227.177460432053
• CID: 712791
• PubChem ID: 45097985
• Update Time: 2025-04-19

Acetaldehyde,2-[(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde,2-[(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)amino]-
• Acetaldehyde,[(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)amino]- (8CI)
• [(2-Amino-1-methyl-5-nitro-6-oxo-1,6-dihydro-4-pyrimidinyl)amino]acetaldehyde
• 801156-87-6
• ACETALDEHYDE,[(2-AMINO-1,6-DIHYDRO-1-METHYL-5-NITRO-6-OXO-PYRIMIDIN-4-YL)AMINO]-

• Inchi： 1S/C7H9N5O4/c1-11-6(14)4(12(15)16)5(9-2-3-13)10-7(11)8/h3,9H,2H2,1H3,(H2,8,10)
• InChI Key： OPYLJLAJVLGJNV-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N=C(N)N1C)NCC=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.065
• Monoisotopic Mass: 227.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134A^2
• XLogP3: -0.8